Cas no 1247405-38-4 (methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate
• CAS No: 1247405-38-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5997964
• PubChem ID: 61919176
• Update Time: 2025-06-30

methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate
• 1H-Imidazole-1-propanoic acid, α-(cyclopropylamino)-2-methyl-, methyl ester
• EN300-1139774
• 1247405-38-4
• CS-0347033
• AKOS011193094

• Inchi： 1S/C11H17N3O2/c1-8-12-5-6-14(8)7-10(11(15)16-2)13-9-3-4-9/h5-6,9-10,13H,3-4,7H2,1-2H3
• InChI Key： QVINWUFXZCIJTE-UHFFFAOYSA-N
• SMILES： C(C(=O)OC)(NC1CC1)CN1C=CN=C1C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 400.7±40.0 °C(Predicted)
• pka: 7.54±0.33(Predicted)

Additional information on methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate

Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate (CAS No. 1247405-38-4): A Comprehensive Overview

Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate, identified by its CAS number 1247405-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and potential therapeutic applications.

The molecular structure of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a cyclopropylamino moiety suggests potential interactions with biological targets, while the 2-methyl-1H-imidazole ring adds another layer of complexity and functionality. These structural features make the compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The compound's ability to interact with these targets has been explored through both computational modeling and experimental studies.

One of the most compelling aspects of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate is its structural diversity, which allows for the exploration of multiple pharmacophores within a single molecule. This feature is particularly valuable in drug discovery, where the identification of novel binding sites can lead to the development of more effective and selective therapeutic agents. The compound's ability to engage with multiple targets simultaneously may also reduce the likelihood of resistance development, a common issue in long-term treatments.

Recent studies have highlighted the importance of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate in the context of its potential applications in oncology. Researchers have demonstrated that this compound can inhibit the activity of certain kinases involved in tumor growth and metastasis. The cyclopropylamino group, in particular, has been shown to play a crucial role in stabilizing interactions with these kinases, leading to potent inhibitory effects. These findings suggest that Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate could be a valuable component in the development of new anticancer drugs.

Beyond its applications in oncology, Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate has also been investigated for its potential role in managing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The compound's ability to modulate inflammatory pathways has been demonstrated through both preclinical studies and cell-based assays. These findings indicate that Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate may serve as a lead compound for developing novel anti-inflammatory therapies.

The synthesis and characterization of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoate have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to confirm the structural integrity and chemical purity of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yli)propanoate.

The pharmacokinetic properties of Methyl 2-(cyclopropylamino)-3-(2-methyl-1H-imidazol-l-yi]propanoate have also been thoroughly evaluated. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Such information is crucial for determining optimal dosing regimens and predicting potential side effects. Preliminary pharmacokinetic data suggest that Methyl 2-(cyclopropylamino)-3-(2-methyl-lH-imidazol-l-yi]propanoate exhibits favorable properties that could enhance its therapeutic efficacy.

In conclusion, Methyl 2-(cyclopropylamino)-3-(2-methyllmimidazol-l-yi]propanoate (CAS No. 1247405_38_4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with promising biological activities, make it an attractive candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, Methyl 2_(cyclopropyla11111111111111111111111111111111111111111111111111nmoine]-3_(21melltllmidazo11_11_11_11_11_11_11_11_11_11_11_11_11l propanoate is poised to play an important role in addressing various medical challenges.